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Compound of Interest

Compound Name: N,N'-bis(3-aminopropyl)oxamide

Cat. No.: B15600689

An In-depth Technical Guide to N,N'-bis(3-
aminopropyl)oxamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N,N'-bis(3-aminopropyl)oxamide is a chemical compound with potential applications in
various scientific fields. This guide provides a summary of its core chemical properties.
However, a comprehensive review of available scientific literature and chemical databases
reveals a notable absence of detailed experimental protocols for its synthesis, as well as a lack
of published data regarding its specific biological activities, signaling pathways, and
quantitative experimental results. This document outlines the known information and highlights
the current gaps in the scientific understanding of this compound.

Core Chemical Properties

N,N'-bis(3-aminopropyl)oxamide is an organic molecule characterized by a central oxamide
core flanked by two aminopropyl chains.

Molecular Formula and Weight

The fundamental chemical attributes of N,N'-bis(3-aminopropyl)oxamide are summarized in
the table below.
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Property Value Source
Molecular Formula CsH1sN4O2 [1]
Molecular Weight 202.25 g/mol [1]
IUPAC Name NNEDIS( [1]

aminopropyl)oxamide

CAS Number 19980-60-0 [1]

Synthesis and Experimental Protocols

A thorough search of scientific literature and patent databases did not yield a specific, detailed
experimental protocol for the synthesis of N,N'-bis(3-aminopropyl)oxamide. While general
methods for the synthesis of bisamides and related oxamides are documented, a dedicated
and reproducible procedure for this particular compound is not readily available in the public
domain.

A generalized conceptual workflow for the synthesis of a bisamide, which could potentially be
adapted for N,N'-bis(3-aminopropyl)oxamide, is presented below. This is a hypothetical
pathway and has not been experimentally validated for this specific compound.
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Caption: Hypothetical synthesis workflow for N,N'-bis(3-aminopropyl)oxamide.
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Biological Activity and Signaling Pathways

Currently, there is no published research detailing the specific biological activities or the
signaling pathways associated with N,N'-bis(3-aminopropyl)oxamide. While the broader
class of polyamines and their derivatives are known to play roles in various biological
processes, the specific effects of this compound remain uninvestigated. The potential for this
molecule in drug development is therefore speculative and would require significant
foundational research.

The diagram below illustrates a generic logical relationship for investigating the unknown
biological functions of a compound like N,N'-bis(3-aminopropyl)oxamide.

Click to download full resolution via product page

Caption: Logical workflow for determining the biological activity of an uncharacterized
compound.

Quantitative Data

Due to the absence of published experimental studies on N,N'-bis(3-aminopropyl)oxamide,
there is no quantitative data available to be summarized in a tabular format. This includes, but
is not limited to, data related to its efficacy, toxicity, pharmacokinetic properties, or in vitro and
in vivo activity.

Conclusion and Future Directions

N,N'-bis(3-aminopropyl)oxamide remains a largely uncharacterized molecule. While its basic
chemical properties are known, the lack of detailed synthetic protocols and the complete
absence of biological data represent a significant knowledge gap. For researchers and
professionals in drug development, this compound presents an opportunity for novel
investigation. Future research should prioritize the development of a robust and scalable
synthesis method, followed by comprehensive screening to determine any potential biological
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activities. Such studies would be the foundational step in understanding the potential utility of
N,N'-bis(3-aminopropyl)oxamide in scientific and therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. N,N'-bis(3-aminopropyl)oxamide | CBH18N402 | CID 4552223 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Molecular weight and formula of N,N'-bis(3-
aminopropyl)oxamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600689#molecular-weight-and-formula-of-n-n-bis-
3-aminopropyl-oxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com
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